2-(3-fluorophenyl)benzoic Acid
Overview
Description
Scientific Research Applications
-
Biotechnological Applications of Alcohol Dehydrogenases
- Field : Biotechnology
- Application Summary : Alcohol dehydrogenases (ADHs) are widely employed as biocatalysts for the dynamic kinetic resolution of racemic substrates and for the preparation of enantiomerically pure chemicals .
- Methods : A new ADH cloned from Clostridium acetobutylicum was used for the asymmetric reduction of 3-phenyl-2-chloro-3-oxopropionic acid ethyl ester .
- Results : The process provided a building block (2S,3R)-2-chloro-3-hydroxy-3-phenylpropionic acid ethyl ester ((2S,3R)-18) with 95% yield, 95% de, and 99% ee .
-
Pharmacological Activity of 3-Phenoxybenzoic Acid Derivatives
- Field : Pharmaceutical Chemistry
- Application Summary : 3-Phenoxybenzoic acid derivatives were synthesized and their pharmacological activity was studied .
- Methods : The synthesis involved the reaction of 3-phenoxybenzoylchloride and benzoylchloride with acetone cyanohydrin in anhydrous Et 2 O in the presence of Et 3 N as an HCl acceptor .
- Results : Several compounds, in particular 2-cyanoprop-2-yl 3-phenoxybenzoate, were found to exhibit peroxisome proliferator-activated receptor γ agonist activity and to be capable of activating glucokinase and inhibiting protein glycation .
-
Synthesis of 2,4-Dichloro-3,5-Difluorobenzoic Acid
- Field : Organic Chemistry
- Application Summary : 2,4-Dichloro-3,5-difluorobenzoic acid is synthesized from the commercially available 4-chloro-3,5-difluorobenzonitrile .
- Methods : The synthesis involves a reaction sequence including nitration, selective reduction, diazotisation, and chlorination .
- Results : The process yields 2,4-dichloro-3,5-difluorobenzoic acid, a valuable intermediate for the synthesis of medicines, including antibacterials .
-
Pharmaceutical Applications of Fluorophenyl Compounds
- Field : Pharmaceutical Chemistry
- Application Summary : Various fluorophenyl compounds, such as 4-(4-fluorophenyl)benzoic acid and 2-[(3-fluorophenyl)amino]benzoic acid, are used in the synthesis of pharmaceuticals .
- Methods : These compounds can be synthesized through various chemical reactions and then incorporated into pharmaceutical formulations .
- Results : The resulting pharmaceuticals can have various therapeutic effects, such as treating disorders of the nervous system .
-
Acidity of 2-fluorobenzoic acid
- Field : Organic Chemistry
- Application Summary : The acidity of 2-fluorobenzoic acid is studied in comparison with 4-fluorobenzoic acid .
- Methods : The acidity is determined by measuring the pKa values of 2-fluorobenzoic acid and 4-fluorobenzoic acid .
- Results : It was found that 2-fluorobenzoic acid is more acidic than 4-fluorobenzoic acid .
-
Synthesis of 2,4-dichloro-3,5-difluorobenzoic acid
- Field : Organic Chemistry
- Application Summary : 2,4-dichloro-3,5-difluorobenzoic acid is synthesized from the commercially available 4-chloro-3,5-difluorobenzonitrile .
- Methods : The synthesis involves a reaction sequence including nitration, selective reduction, diazotisation and chlorination .
- Results : The process yields 2,4-dichloro-3,5-difluorobenzoic acid, a valuable intermediate for the synthesis of medicines, including antibacterials .
Future Directions
Crystalline forms of similar compounds have been studied for their use in the treatment, prevention, or management of diseases ameliorated by modulation of premature translation termination or nonsense-mediated mRNA decay . This suggests potential future directions for “2-(3-fluorophenyl)benzoic Acid”.
properties
IUPAC Name |
2-(3-fluorophenyl)benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9FO2/c14-10-5-3-4-9(8-10)11-6-1-2-7-12(11)13(15)16/h1-8H,(H,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GEZNPQHOTCPFEL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C2=CC(=CC=C2)F)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9FO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20382214 |
Source
|
| Record name | 2-(3-fluorophenyl)benzoic Acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20382214 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
216.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3-fluorophenyl)benzoic Acid | |
CAS RN |
2094-03-3 |
Source
|
| Record name | 2-(3-fluorophenyl)benzoic Acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20382214 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2094-03-3 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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